(E)-N-CYCLOHEXYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE

• IUPAC Name: (E)-N-cyclohexyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C18H25NO4/c1-21-15-11-13(12-16(22-2)18(15)23-3)9-10-17(20)19-14-7-5-4-6-8-14/h9-12,14H,4-8H2,1-3H3,(H,19,20)/b10-9+
• InChI Key: KSNJGWSFFDCLCE-MDZDMXLPSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2CCCCC2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)NC2CCCCC2
• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol

Description

(E)-N-CYCLOHEXYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE is a synthetic organic compound known for its diverse biological activities It features a cyclohexyl group attached to a propenamide moiety, which is further substituted with a trimethoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-CYCLOHEXYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE typically involves a condensation reaction between 3,4,5-trimethoxycinnamic acid and cyclohexylamine. The reaction is carried out under reflux conditions in the presence of a suitable dehydrating agent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(E)-N-CYCLOHEXYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) to yield the corresponding alcohols.

Substitution: The trimethoxyphenyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its role in modulating biological pathways and its potential as a biochemical probe.

Medicine: Explored for its anticancer properties, particularly in inhibiting the growth of cancer cells by targeting specific molecular pathways.

Industry: Utilized in the development of pharmaceuticals and agrochemicals due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of (E)-N-CYCLOHEXYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE involves its interaction with specific molecular targets, such as enzymes and receptors. The trimethoxyphenyl group plays a crucial role in binding to the active sites of these targets, leading to the inhibition of their activity. This compound has been shown to inhibit tubulin polymerization, which is essential for cell division, thereby exerting its anticancer effects .

Comparison with Similar Compounds

Similar Compounds

3,4,5-Trimethoxycinnamic acid: Shares the trimethoxyphenyl group but lacks the cyclohexyl and propenamide moieties.

Piperlongumine: Contains a trimethoxycinnamamide scaffold and exhibits potent anticancer activity.

Combretastatin A-4: A potent microtubule-targeting agent with a trimethoxyphenyl group.

Uniqueness

(E)-N-CYCLOHEXYL-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENAMIDE is unique due to its specific structural features, including the cyclohexyl group and the propenamide linkage. These features contribute to its distinct biological activities and make it a valuable compound for further research and development in medicinal chemistry .